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Compound of Interest

Compound Name: Jak-IN-25

Cat. No.: B10857361 Get Quote

Introduction

Jak-IN-25 is a potent inhibitor of the Janus kinase (JAK) family, demonstrating high selectivity

for TYK2, JAK1, and JAK2 over JAK3.[1][2][3] The JAK/STAT signaling pathway is a critical

regulator of cellular processes such as immunity, cell proliferation, and differentiation.[4][5][6]

Dysregulation of this pathway is associated with various immune disorders and malignancies,

making JAK inhibitors like Jak-IN-25 valuable tools for research and potential therapeutic

development.[6][7]

Accurate and consistent experimental results depend on the proper preparation, storage, and

handling of inhibitor stock solutions. This document provides a detailed protocol for preparing a

stock solution of Jak-IN-25, ensuring its stability and efficacy for use in various biological

assays.

The JAK-STAT Signaling Pathway
The JAK-STAT pathway is a primary signaling mechanism for a wide array of cytokines and

growth factors.[6] The cascade is initiated when a ligand, such as a cytokine, binds to its

specific cell surface receptor. This binding event activates the associated Janus kinases

(JAKs), which then phosphorylate each other and the receptor. Signal Transducer and Activator

of Transcription (STAT) proteins are subsequently recruited to the phosphorylated receptor,

where they are also phosphorylated by the activated JAKs.[4][5] These phosphorylated STATs

form dimers, translocate into the cell nucleus, and bind to specific DNA sequences to regulate

the transcription of target genes involved in various cellular responses.[4][5]
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Caption: The canonical JAK-STAT signaling cascade.

Quantitative Data Summary
The following table summarizes the key chemical and biological properties of Jak-IN-25.
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Property Value Reference(s)

Molecular Formula C₁₉H₁₇N₅O₄ [1]

Molecular Weight 379.37 g/mol [1]

Solubility in DMSO 5 mg/mL (13.18 mM) [1]

IC₅₀ TYK2 6 nM [1][2][3]

IC₅₀ JAK1 21 nM [1][2][3]

IC₅₀ JAK2 8 nM [1][2][3]

IC₅₀ JAK3 1051 nM [1][2][3]

Powder Storage -20°C for up to 3 years [8]

Stock Solution Storage
-80°C for 6 months; -20°C for 1

month
[2]

Experimental Protocols
Materials and Equipment

Jak-IN-25 powder

Anhydrous Dimethyl sulfoxide (DMSO), high purity

Analytical balance

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Pipettes and sterile pipette tips

Vortex mixer

Sonicator (water bath)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM Jak-IN-25 Stock Solution
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This protocol describes the preparation of a 10 mM stock solution in DMSO. Adjust calculations

as needed for different desired concentrations.

a. Calculation:

To prepare a 10 mM stock solution, calculate the required mass of Jak-IN-25 using its

molecular weight (379.37 g/mol ).

Mass (mg) = Desired Volume (mL) x 10 (mmol/L) x 379.37 ( g/mol ) / 1000

Example for 1 mL: Mass = 1 mL x 10 mmol/L x 379.37 g/mol / 1000 = 3.79 mg

b. Step-by-Step Procedure:

Preparation: Before opening, gently tap the vial of Jak-IN-25 powder to ensure all contents

are at the bottom.[8]

Weighing: Carefully weigh the calculated amount of Jak-IN-25 powder using an analytical

balance and transfer it into a sterile microcentrifuge tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the

powder. For example, add 1 mL of DMSO to 3.79 mg of Jak-IN-25.

Dissolution: To ensure the compound dissolves completely, vortex the solution vigorously. If

particulates remain, use a sonicating water bath for 10-15 minutes.[8][9] Gentle warming up

to 37°C can also aid dissolution, but temperatures should not exceed 50°C.[8]

Aliquoting: Once the solution is clear and homogenous, dispense it into smaller, single-use

aliquots in sterile microcentrifuge tubes. This is crucial to prevent degradation from repeated

freeze-thaw cycles.[2][8]

Storage: Label the aliquots clearly with the compound name, concentration, and date of

preparation. Store the stock solution aliquots at -20°C for short-term storage (up to 1 month)

or at -80°C for long-term storage (up to 6 months).[2]

c. Preparation of Working Solutions:
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Organic compounds dissolved in DMSO may precipitate when diluted directly into aqueous

solutions like cell culture media or buffers.[10]

Dilution Strategy: To prepare a working solution, perform serial dilutions of the high-

concentration DMSO stock in DMSO first to get closer to the final desired concentration.[10]

Final Dilution: Add the final, diluted DMSO stock to the aqueous medium. The final

concentration of DMSO in cell-based assays should typically be kept below 0.5%, and ideally

below 0.1%, to avoid solvent-induced toxicity.[11] Always include a vehicle control (medium

with the same final concentration of DMSO) in your experiments.[10]
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Caption: Workflow for preparing Jak-IN-25 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b10857361?utm_src=pdf-custom-synthesis
https://www.glpbio.com/sp/jak-in-25.html
https://www.medchemexpress.com/jak-in-25.html
https://www.apexbt.com/jak-in-25-ba4938.html
https://en.wikipedia.org/wiki/JAK-STAT_signaling_pathway
https://pmc.ncbi.nlm.nih.gov/articles/PMC3282412/
https://www.cusabio.com/pathway/Jak-STAT-signaling-pathway.html
https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2023.1110765/full
https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2023.1110765/full
https://file.selleckchem.com/downloads/Inhibitor-Handling-Instructions-en.pdf
https://www.researchgate.net/post/How-to-dissolve-small-inhibitor-molecules-for-binding-assay
https://www.sigmaaldrich.com/US/en/technical-documents/technical-article/protein-biology/interrogation-protein-pathways/faqs-inhibitor-preparation
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/product/b10857361#preparing-jak-in-25-stock-solution
https://www.benchchem.com/product/b10857361#preparing-jak-in-25-stock-solution
https://www.benchchem.com/product/b10857361#preparing-jak-in-25-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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